Cas no 65504-94-1 (2-ethoxy-3-methylpyrazine)

2-Ethoxy-3-methylpyrazine is a heterocyclic organic compound characterized by its pyrazine backbone substituted with ethoxy and methyl functional groups. This compound is notable for its strong, nutty, and roasted aroma, making it a valuable flavor and fragrance ingredient in food and cosmetic applications. It exhibits high stability under typical processing conditions, ensuring consistent performance in formulations. Its low odor threshold allows for effective use at minimal concentrations, enhancing cost-efficiency. The compound's purity and well-defined structure facilitate precise replication in synthetic pathways, supporting reproducible results in industrial and research settings. Its compatibility with various matrices further underscores its utility in diverse applications.

2-ethoxy-3-methylpyrazine structure

Product Name:2-ethoxy-3-methylpyrazine

CAS No:65504-94-1

MF:C₇H₁₀N₂O

MW:138.167101383209

CID:961952

PubChem ID:103404

Update Time:2025-06-07

2-ethoxy-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

- 2-ethoxy-3-methylpyrazine
- 2-ETHOXY-3(6)-METHYLPYRAZINE
- 2-Ethoxymethylpyrazine
- 2-Methyl-3(5 or 6)-ethoxypyrazine, Mixture of isoMers
- AC1L2UPR
- AC1Q58N4
- CTK1I2552
- EINECS 265-794-5
- Methylethoxypyrazine
- Pyrazine, 2-ethoxymethyl-
- SureCN5569539
- 35250-48-7
- 2-Methyl-3,5(or 6)-ethoxypyrazine
- NS00055875
- HAKYWHMNHHQQJR-UHFFFAOYSA-N
- UNII-8Z723WC955
- SCHEMBL5569539
- 8Z723WC955
- 2-(ethoxymethyl)pyrazine
- FEMA No. 3569
- 65504-94-1
- methyl ethoxypyrazine
- DTXSID101024947
- Inchi： 1S/C7H10N2O/c1-2-10-6-7-5-8-3-4-9-7/h3-5H,2,6H2,1H3
- InChI Key： HAKYWHMNHHQQJR-UHFFFAOYSA-N
- SMILES： O(CC)CC1C=NC=CN=1

Computed Properties

Exact Mass: 138.0794
Monoisotopic Mass: 138.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 87.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 35Å²

Experimental Properties

Density: 1.038 g/mL at 25 °C(lit.)
Flash Point: 150 °F
Refractive Index: n20/D 1.494(lit.)
PSA: 35.01
FEMA: 3569 | 2-METHYL-3,5 OR 6-ETHOXYPYRAZINE

2-ethoxy-3-methylpyrazine Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39
Hazardous Material Identification：
Risk Phrases：36/37/38

2-ethoxy-3-methylpyrazine Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	W356905-SAMPLE-K	2-ethoxy-3-methylpyrazine	65504-94-1	mixture of isomers, 99%, FG		587.6	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	W356905-100G-K	2-ethoxy-3-methylpyrazine	65504-94-1	mixture of isomers, 99%, FG	100G	4456.54	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	W356905-1KG-K	2-ethoxy-3-methylpyrazine	65504-94-1	mixture of isomers, 99%, FG	1KG	19398.64	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	W356905-100G-100g	2-ethoxy-3-methylpyrazine	65504-94-1	99%	100g	¥2451.2	2023-11-12
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	W356905-1KG-1kg	2-ethoxy-3-methylpyrazine	65504-94-1	99%	1kg	¥10738.44	2023-11-12